3-Chloro-5-fluoro-3'-(4-methylpiperazinomethyl) benzophenone

• IUPAC Name: (3-chloro-5-fluorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• InChI: InChI=1S/C19H20ClFN2O/c1-22-5-7-23(8-6-22)13-14-3-2-4-15(9-14)19(24)16-10-17(20)12-18(21)11-16/h2-4,9-12H,5-8,13H2,1H3
• InChI Key: JQVRQDVMQRTSBU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)C3=CC(=CC(=C3)Cl)F
• Molecular Formula: C19H20ClFN2O
• DSSTOX Substance ID: DTXSID70643443
• Molecular Weight: 346.8 g/mol
• CAS No.: 898789-15-6

Description

3-Chloro-5-fluoro-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H20ClFN2O and its molecular weight is 346.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modifications

• Cleavage of Halogenobenzophenones

  Research by Gibson, Vines, & Walthew (1975) discusses the cleavage of halogenobenzophenones by potassamide in ammonia, leading to new routes to xanthen- and thioxanthen-9-ones. This demonstrates the chemical reactivity of such compounds under specific conditions.

• Synthesis of Novel Compounds

  The work by Karrer, Meier, & Pascual (2000) presents a selective synthesis method for a chloro-fluoro-benzophenone derivative, indicating the compound's versatility in chemical synthesis.

Pharmacological Research

• Tumor Growth Inhibition

  A study by Mohammed & Khanum (2018) highlights the anti-cancer properties of novel synthetic benzophenone analogs. These compounds showed promising results in inhibiting tumor growth, particularly in lung cancer cells.

• Alzheimer's Disease Research

  Research by Belluti et al. (2014) explored fluorinated benzophenone derivatives as potential agents against Alzheimer's disease. They found that certain derivatives demonstrated balanced potency against various targets related to the disease.

Environmental Impact Studies

• UV Filter Metabolism and Toxicity

  Studies on benzophenone derivatives, such as by Watanabe et al. (2015), focused on their metabolism and potential endocrine-disrupting activities. This research is crucial for understanding the environmental and health impacts of these compounds.

• Degradation in Aqueous Solutions

  The degradation of benzophenone-3 in aqueous solutions, as studied by Guo et al. (2016), provides insights into the environmental fate of such compounds and their potential impacts on aquatic ecosystems.